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Compound of Interest

Compound Name: Dimethyldivinylsilane

Cat. No.: B080846 Get Quote

An In-depth Technical Guide to
Dimethyldivinylsilane
This guide provides essential technical information regarding Dimethyldivinylsilane, a

significant organosilicon compound. It is intended for researchers, scientists, and professionals

in drug development and material science who utilize this compound in their work.

Dimethyldivinylsilane is a versatile chemical notable for its role as a crosslinking agent in the

production of silicone polymers.[1] Its distinct molecular structure, featuring both silicon-carbon

bonds and reactive vinyl groups, makes it a valuable building block in various synthetic

processes.[2] Applications of this compound are found in the manufacturing of advanced

materials, electronics, and specialty polymers.[1][2]

Core Chemical Identifiers
The fundamental identifiers for Dimethyldivinylsilane are its CAS (Chemical Abstracts

Service) number and its molecular weight. These values are crucial for accurate substance

identification, regulatory compliance, and experimental calculations.
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Identifier Value

CAS Number 10519-87-6[1][3][4][5][6]

Molecular Weight 112.25 g/mol [1][5]

Molecular Formula C6H12Si[1][3][4][5]

Logical Relationship of Chemical Identification
The following diagram illustrates the direct association between the chemical compound and its

primary identifiers.
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Caption: Key identifiers for Dimethyldivinylsilane.

Experimental Protocols
While this document focuses on the core identifiers, detailed experimental protocols for the

synthesis of Dimethyldivinylsilane can be found in the chemical literature. One common

method involves the reaction of dimethyldichlorosilane with a vinyl magnesium chloride solution

in an anhydrous ether solvent.[5] The reaction mixture is typically cooled initially and then
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allowed to warm to proceed for several hours before quenching and purification steps.[5] For

specific applications such as polymer crosslinking or surface modification, protocols will vary

significantly based on the substrate and desired outcome. Researchers should consult

specialized journals and patent literature for methodologies relevant to their specific field of

inquiry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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